3-(2,3-Dichlorophenyl)-6-iodopyrazin-2-amine

• IUPAC Name: 3-(2,3-dichlorophenyl)-6-iodopyrazin-2-amine
• InChI: InChI=1S/C10H6Cl2IN3/c11-6-3-1-2-5(8(6)12)9-10(14)16-7(13)4-15-9/h1-4H,(H2,14,16)
• InChI Key: DKCWCBUYSUKSIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=NC=C(N=C2N)I
• Molecular Formula: C10H6Cl2IN3
• Molecular Weight: 365.98 g/mol
• CAS No.: 2119574-67-1

Description

3-(2,3-Dichlorophenyl)-6-iodopyrazin-2-amine (3-DCIPA) is an organic compound that has been studied extensively for its various applications in science. It is a member of the pyrazinamides family of compounds, which are derivatives of pyrazine. 3-DCIPA has been used in a variety of research applications, including synthesis, pharmacology, and biochemistry. The compound has been studied for its potential to be used as a pharmaceutical, as well as its potential to be used in the lab for various experiments.

Scientific Research Applications

Non-linear Optical Properties and Biological Activity

The compound 2,3-dichloro-5,6-dicyanopyrazine, related to 3-(2,3-Dichlorophenyl)-6-iodopyrazin-2-amine, has been studied for its non-linear optical properties and potential biological activity. These properties are significant in the development of new materials and pharmaceuticals (Hou & Matsuoka, 1993).

Catalytic Aminocarbonylation

This compound is a key player in the palladium-catalyzed aminocarbonylation of nitrogen-containing iodo-heteroaromatics, which is crucial for synthesizing N-substituted nicotinamides and pyridyl-glyoxylamides. These compounds have potential biological importance and are derived from 3-iodopyridine, making them relevant in pharmaceutical synthesis (Takács et al., 2007).

Modification of Herbicide Binding

Studies on 3-(3,4-dichlorophenyl)-1,1-dimethylurea (diuron) and 2-chloro-4-(ethylamine)-6-(isopropyl amine)-S-triazene (atrazine) have shown their interaction with photosystem II inhibitors, closely related to the chemical structure of this compound. Understanding these interactions is vital for developing more efficient herbicides and understanding their environmental impact (Pfister et al., 1979).

Crystal and Biological Activity Studies

The crystal structure and biological activity of 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, a derivative of this compound, have been explored. These studies are crucial in understanding the compound's potential in drug design and development (Lu Jiu-fu et al., 2015).

Antimicrobial Activities

The applications of 2-arylhydrazononitriles in synthesizing a wide variety of heterocyclic substances, including derivatives of this compound, have demonstrated promising antimicrobial activities. This makes them significant in developing new antimicrobial agents (Behbehani et al., 2011).

Corrosion Inhibition Studies

In the field of materials science, derivatives similar to this compound have been studied for their effectiveness as corrosion inhibitors. These studies contribute to the development of more efficient and environmentally friendly corrosion protection methods (Kaya et al., 2016).

Antihypertensive Activity

Derivatives of this compound have been investigated for their antihypertensive activity. This research is crucial in developing new treatments for hypertension and related cardiovascular diseases (Bennett et al., 1981).

Mechanism of Action

Target of Action

It is known that compounds with similar structures, such as 2,3-dichlorophenylpiperazine, act as partial agonists of the dopamine d2 and d3 receptors .

Mode of Action

Based on the known activity of structurally similar compounds, it may interact with its targets (dopamine d2 and d3 receptors) and induce changes in the receptor activity . This interaction could potentially alter the signaling pathways associated with these receptors, leading to changes in cellular functions.

Biochemical Pathways

Dopamine d2 and d3 receptors, which are potential targets of this compound, are involved in several critical pathways, including the ras/erk, pi3k/akt, jak/stat, and nf-κb pathways . These pathways play crucial roles in cell growth, differentiation, migration, and oncogenic transformation.